molecular formula C26H21N3O3S2 B283130 Ethyl 7-benzylidene-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate

Ethyl 7-benzylidene-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate

Cat. No. B283130
M. Wt: 487.6 g/mol
InChI Key: NOJAWQTWKJGNTG-PYCFMQQDSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 7-benzylidene-8-oxo-1,9-diphenyl-4,6-dithia-1,2,9-triazaspiro[4.4]non-2-ene-3-carboxylate, commonly known as EBO-DACT, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug development and biomedical research. EBO-DACT belongs to the class of spiro compounds, which are characterized by a unique structure that includes a spiro atom, or a carbon atom that connects two nonadjacent rings.

Mechanism of Action

The mechanism of action of EBO-DACT involves the chelation of metal ions through its spiro-ring structure, which results in a change in the fluorescence properties of the compound. The binding of copper ions to EBO-DACT leads to a significant increase in fluorescence intensity, which can be used to detect and quantify the presence of copper ions in biological samples.
Biochemical and Physiological Effects
EBO-DACT has been shown to exhibit low toxicity and high biocompatibility, making it an attractive candidate for use in biomedical applications. In addition to its metal ion detection capabilities, EBO-DACT has also been studied for its potential as a therapeutic agent. Studies have shown that EBO-DACT has anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of EBO-DACT is its high selectivity and sensitivity towards copper ions, which makes it a valuable tool for the detection of copper in biological samples. In addition, EBO-DACT exhibits low toxicity and high biocompatibility, which makes it an attractive candidate for use in biomedical applications. However, one limitation of EBO-DACT is its relatively complex synthesis method, which may limit its widespread use in research laboratories.

Future Directions

There are several future directions for research involving EBO-DACT. One area of research involves the development of new fluorescent probes based on the spiro-ring structure of EBO-DACT for the detection of other metal ions in biological systems. Another direction involves the modification of the EBO-DACT structure to enhance its therapeutic properties for the treatment of various diseases. Finally, further studies are needed to fully understand the mechanism of action of EBO-DACT and its potential applications in biomedical research.
Conclusion
In conclusion, EBO-DACT is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug development and biomedical research. EBO-DACT exhibits high selectivity and sensitivity towards copper ions, making it a valuable tool for the detection of copper in biological samples. In addition, EBO-DACT has been shown to exhibit low toxicity and high biocompatibility, which makes it an attractive candidate for use in biomedical applications. Further research is needed to fully understand the mechanism of action of EBO-DACT and its potential applications in biomedical research.

Synthesis Methods

The synthesis of EBO-DACT involves the reaction of 2-aminothiophenol, benzaldehyde, and ethyl cyanoacetate in the presence of a catalyst such as piperidine or pyridine. The reaction proceeds through a series of steps, including condensation, cyclization, and spiro-ring formation, resulting in the formation of EBO-DACT as a white crystalline solid with a high yield.

Scientific Research Applications

EBO-DACT has been studied extensively for its potential applications in drug development and biomedical research. One of the most promising areas of research involves the use of EBO-DACT as a fluorescent probe for the detection of metal ions in biological systems. EBO-DACT has been shown to exhibit high selectivity and sensitivity towards copper ions, which are important in various biological processes including neurotransmission, iron metabolism, and angiogenesis.

properties

Molecular Formula

C26H21N3O3S2

Molecular Weight

487.6 g/mol

IUPAC Name

ethyl (7Z)-7-benzylidene-8-oxo-4,9-diphenyl-1,6-dithia-3,4,9-triazaspiro[4.4]non-2-ene-2-carboxylate

InChI

InChI=1S/C26H21N3O3S2/c1-2-32-25(31)23-27-29(21-16-10-5-11-17-21)26(34-23)28(20-14-8-4-9-15-20)24(30)22(33-26)18-19-12-6-3-7-13-19/h3-18H,2H2,1H3/b22-18-

InChI Key

NOJAWQTWKJGNTG-PYCFMQQDSA-N

Isomeric SMILES

CCOC(=O)C1=NN(C2(S1)N(C(=O)/C(=C/C3=CC=CC=C3)/S2)C4=CC=CC=C4)C5=CC=CC=C5

SMILES

CCOC(=O)C1=NN(C2(S1)N(C(=O)C(=CC3=CC=CC=C3)S2)C4=CC=CC=C4)C5=CC=CC=C5

Canonical SMILES

CCOC(=O)C1=NN(C2(S1)N(C(=O)C(=CC3=CC=CC=C3)S2)C4=CC=CC=C4)C5=CC=CC=C5

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.